Cas no 7569-58-6 (2-(3-chloro-4-methoxyphenyl)acetonitrile)

2-(3-chloro-4-methoxyphenyl)acetonitrile structure
7569-58-6 structure
Product Name:2-(3-chloro-4-methoxyphenyl)acetonitrile
CAS No:7569-58-6
MF:C9H8ClNO
MW:181.618921279907
MDL:MFCD00068623
CID:562873
PubChem ID:1502001
Update Time:2025-04-19

2-(3-chloro-4-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,3-chloro-4-methoxy-
    • 2-(3-chloro-4-methoxyphenyl)acetonitrile
    • 3-CHLORO-4-METHOXYBENZENEACETONITRILE
    • 3-CHLORO-4-METHOXYPHENYLACETONITRILE
    • Benzeneacetonitrile,3-chloro-4-methoxy
    • F20215
    • EN300-1968712
    • 2-(3-chloro-4-methoxy-phenyl)acetonitrile
    • DTXSID70363578
    • SY240643
    • AKOS006275700
    • SCHEMBL1465428
    • FT-0690379
    • CDNWEVUZHGBTIV-UHFFFAOYSA-N
    • 3-chloro-4-methoxy-phenylacetonitrile
    • BS-52123
    • MFCD00068623
    • 7569-58-6
    • (3-chloro-4-methoxy-phenyl)-acetonitrile
    • CS-0186401
    • DB-238922
    • MDL： MFCD00068623
    • Inchi： 1S/C9H8ClNO/c1-12-9-3-2-7(4-5-11)6-8(9)10/h2-3,6H,4H2,1H3
    • InChI Key： CDNWEVUZHGBTIV-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(CC#N)=C1)OC

Computed Properties

  • Exact Mass: 181.02900
  • Monoisotopic Mass: 181.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 33.02000
  • LogP: 2.41468

2-(3-chloro-4-methoxyphenyl)acetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(3-chloro-4-methoxyphenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GY576-200mg
2-(3-chloro-4-methoxyphenyl)acetonitrile
 7569-58-6 97%
200mg
 605.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GY576-1g
2-(3-chloro-4-methoxyphenyl)acetonitrile
 7569-58-6 97%
1g
 1816.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GY576-50mg
2-(3-chloro-4-methoxyphenyl)acetonitrile
 7569-58-6 97%
50mg
 242.0CNY 2021-07-14
abcr
AB286911-1 g
3-Chloro-4-methoxybenzeneacetonitrile
 7569-58-6
1g
 €442.00 2022-06-11
Ambeed
A928685-250mg
2-(3-Chloro-4-methoxyphenyl)acetonitrile
 7569-58-6 97%
250mg
 $48.0 2025-04-17
Ambeed
A928685-1g
2-(3-Chloro-4-methoxyphenyl)acetonitrile
 7569-58-6 97%
1g
 $60.0 2025-04-17
Ambeed
A928685-5g
2-(3-Chloro-4-methoxyphenyl)acetonitrile
 7569-58-6 97%
5g
 $296.0 2025-04-17
eNovation Chemicals LLC
Y1227693-5g
2-(3-Chloro-4-methoxyphenyl)acetonitrile
 7569-58-6 95%
5g
 $650 2024-06-03
abcr
AB286911-250mg
3-Chloro-4-methoxybenzeneacetonitrile; .
 7569-58-6
250mg
 €129.60 2025-04-16
abcr
AB286911-1g
3-Chloro-4-methoxybenzeneacetonitrile; .
 7569-58-6
1g
 €144.50 2025-04-16

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